Cas no 51855-99-3 (a-D-Glucopyranoside, a-D-glucopyranosyl4-amino-4-deoxy-)

• Product Name: a-D-Glucopyranoside, a-D-glucopyranosyl4-amino-4-deoxy-
• CAS No: 51855-99-3
• MF: C₁₂H₂₃NO₁₀
• MW: 341.311724901199
• CID: 369171
• PubChem ID: 198273
• Update Time: 2025-10-28

a-D-Glucopyranoside, a-D-glucopyranosyl4-amino-4-deoxy- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, a-D-glucopyranosyl4-amino-4-deoxy-
• .alpha.-D-Glucopyranoside, .alpha.-D-glucopyranosyl 4-amino-4-deoxy-
• 4-trehalosamine
• DTXSID30966180
• 4-amino-4-deoxy-alpha,alpha-trehalose
• 4-amino-4-deoxytrehalose
• (2R,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6S)-5-amino-3,4-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• alpha-D-Glucopyranoside, alpha-D-glucopyranosyl 4-amino-4-deoxy-
• Hexopyranosyl 4-amino-4-deoxyhexopyranoside
• Trehalose, 4-amino-4-deoxy-
• 51855-99-3

• Inchi： 1S/C12H23NO10/c13-5-3(1-14)21-11(9(19)7(5)17)23-12-10(20)8(18)6(16)4(2-15)22-12/h3-12,14-20H,1-2,13H2/t3-,4-,5-,6-,7+,8+,9-,10-,11-,12-/m1/s1
• InChI Key： GXKCUFUYTFWGNK-LIZSDCNHSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)N)O)O

Computed Properties

• Exact Mass: 341.13219593g/mol
• Monoisotopic Mass: 341.13219593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 195Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on a-D-Glucopyranoside, a-D-glucopyranosyl4-amino-4-deoxy-

a-D-Glucopyranoside and a-D-glucopyranosyl4-amino-4-deoxy

a-D-Glucopyranoside and a-D-glucopyranosyl4-amino-4-deoxy are compounds of significant interest in the fields of organic chemistry, pharmacology, and natural product research. These compounds are derivatives of glucopyranose, a common sugar structure found in various biological systems. The CAS No. 51855-99-3 refers to the chemical identification number assigned to these compounds, which is essential for their cataloging and referencing in scientific literature and databases.

The structure of a-D-glucopyranoside is characterized by a six-membered ring with hydroxyl groups at specific positions, giving it its unique chemical properties. The a-D-glucopyranosyl4-amino-4-deoxy derivative introduces an amino group at the 4-position of the glucopyranose ring, which significantly alters its reactivity and potential applications. This modification opens up new avenues for exploring their roles in biochemical pathways and their potential as therapeutic agents.

Recent studies have highlighted the importance of these compounds in glycosylation processes, where they serve as precursors or intermediates in the synthesis of complex carbohydrates. Glycosylation is a critical biological process involved in protein folding, cell recognition, and immune response. Understanding the role of a-D-glucopyranoside and its derivatives in these processes has become a focal point for researchers aiming to develop novel therapeutic strategies.

One of the most promising applications of a-D-glucopyranosyl4-amino-4-deoxy lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells by interfering with key metabolic pathways. The amino group at the 4-position enhances its ability to target specific enzymes involved in cell proliferation, making it a compelling candidate for further drug development.

In addition to their therapeutic potential, these compounds are also valuable tools for studying carbohydrate metabolism. By modifying the glucopyranose structure, researchers can investigate how these changes affect enzyme activity, substrate specificity, and overall metabolic flux. Such insights are crucial for advancing our understanding of metabolic disorders and developing targeted interventions.

The synthesis of a-D-glucopyranoside and its derivatives has been optimized through advancements in organic chemistry techniques. Modern methodologies, including enzymatic catalysis and stereochemical control, have enabled the production of these compounds with high purity and precision. This has facilitated their use in large-scale biochemical studies and preclinical trials.

From an analytical standpoint, the characterization of these compounds relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into their molecular structure, confirming their identity and purity. Such rigorous characterization is essential for ensuring the reliability of experimental results in both academic and industrial settings.

Looking ahead, the continued exploration of a-D-glucopyranoside and its derivatives holds great promise for advancing our understanding of carbohydrate biology and developing innovative therapeutic solutions. As research progresses, it is anticipated that these compounds will play an increasingly important role in addressing unmet medical needs and improving human health.